Cas no 2106567-27-3 ([3-(aminomethyl)-4-methylmorpholin-3-yl]methanol)

• Product name: [3-(aminomethyl)-4-methylmorpholin-3-yl]methanol
• CAS No: 2106567-27-3
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 4638600

[3-(aminomethyl)-4-methylmorpholin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 3-Morpholinemethanol, 3-(aminomethyl)-4-methyl-
• [3-(aminomethyl)-4-methylmorpholin-3-yl]methanol

• Inchi： 1S/C7H16N2O2/c1-9-2-3-11-6-7(9,4-8)5-10/h10H,2-6,8H2,1H3
• InChI Key： NMYQYBRQAVESCN-UHFFFAOYSA-N
• SMILES： N1(C)CCOCC1(CN)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on [3-(aminomethyl)-4-methylmorpholin-3-yl]methanol

Comprehensive Overview of [3-(aminomethyl)-4-methylmorpholin-3-yl]methanol (CAS No. 2106567-27-3): Properties, Applications, and Innovations

The compound [3-(aminomethyl)-4-methylmorpholin-3-yl]methanol (CAS No. 2106567-27-3) is a specialized morpholine derivative with a unique molecular structure that combines both aminomethyl and hydroxymethyl functional groups. This dual functionality makes it a versatile intermediate in pharmaceutical and chemical synthesis. Recent advancements in drug discovery and medicinal chemistry have highlighted its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In the context of green chemistry and sustainable synthesis, [3-(aminomethyl)-4-methylmorpholin-3-yl]methanol has garnered attention due to its potential for low-toxicity applications. Researchers are exploring its role in catalysis and bioconjugation, aligning with the global push for eco-friendly chemical processes. Its water solubility and stability under physiological conditions further enhance its suitability for biocompatible material design, a trending topic in nanotechnology and drug delivery systems.

From a structural-activity relationship (SAR) perspective, the morpholine ring in this compound contributes to enhanced bioavailability and target selectivity, addressing common challenges in small-molecule drug development. Its hydrogen-bonding capacity also makes it a candidate for protein-ligand interactions, a focal point in computational chemistry and AI-driven drug design. These attributes align with frequent search queries such as "morpholine derivatives in medicine" and "new drug scaffolds 2024".

Industrial applications of CAS No. 2106567-27-3 extend to agrochemicals and specialty polymers, where its amine-alcohol synergy enables crosslinking and polymer modification. Innovations in high-performance coatings and adhesives have leveraged its thermal stability, a property highly sought after in advanced material science. This bridges the gap between academic research and industrial demand, a recurring theme in patent literature and market analysis reports.

Quality control and analytical characterization of [3-(aminomethyl)-4-methylmorpholin-3-yl]methanol rely on techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with pharmaceutical-grade standards, a critical consideration for manufacturers addressing regulatory requirements (e.g., ICH guidelines). Such rigor responds to growing consumer interest in "pharmaceutical impurity profiling" and "GMP synthesis protocols".

Future prospects for this compound include its integration into peptide mimetics and biodegradable materials, areas dominating scientific publications and grant-funded research. As the demand for precision medicine and personalized therapeutics rises, CAS No. 2106567-27-3 exemplifies how tailored molecular architectures can address unmet needs in healthcare innovation.